Cas no 933988-17-1 (Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate)

• Product Name: Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate
• CAS No: 933988-17-1
• MF: C₁₁H₉N₃O₂
• MW: 215.208061933517
• CID: 5049995
• Update Time: 2025-10-29

Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate

• Inchi： 1S/C11H9N3O2/c1-16-11(15)9-6-13-10(14-7-9)8-2-4-12-5-3-8/h2-7H,1H3
• InChI Key： IFMDNZAQBZVFOL-UHFFFAOYSA-N
• SMILES： C1(C2C=CN=CC=2)=NC=C(C(OC)=O)C=N1

Additional information on Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate

Research Brief on Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate (CAS: 933988-17-1): Recent Advances and Applications

Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate (CAS: 933988-17-1) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This compound, characterized by its pyridine and pyrimidine moieties, serves as a key intermediate in the synthesis of various biologically active molecules. Recent studies have explored its potential as a building block for kinase inhibitors, anticancer agents, and other therapeutic compounds. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications in medicinal chemistry.

One of the most notable advancements in the study of Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of this compound make it an attractive scaffold for designing selective inhibitors. Recent publications have demonstrated its incorporation into novel compounds that exhibit potent inhibitory activity against specific kinases, such as EGFR and VEGFR. These findings underscore the compound's potential in addressing drug resistance and improving therapeutic outcomes in oncology.

In addition to its applications in kinase inhibition, Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate has been investigated for its antimicrobial properties. Researchers have synthesized derivatives of this compound and evaluated their efficacy against a range of bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit promising activity, particularly against drug-resistant strains. These studies open new avenues for the development of next-generation antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthetic versatility of Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate has also been a focal point of recent research. Novel synthetic routes have been developed to optimize the yield and purity of this compound, enabling its broader use in pharmaceutical manufacturing. Advances in catalytic methods and green chemistry have further enhanced its accessibility, making it a valuable tool for medicinal chemists. These improvements in synthesis not only reduce production costs but also align with the industry's push toward sustainable practices.

Looking ahead, the potential applications of Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate extend beyond traditional drug discovery. Emerging research suggests its utility in chemical biology, where it can be used as a probe to study protein-ligand interactions and cellular signaling pathways. Such applications highlight the compound's dual role as both a therapeutic agent and a research tool, further solidifying its importance in the field. Future studies are expected to explore its use in targeted drug delivery systems and combination therapies, offering new strategies for treating complex diseases.

In conclusion, Methyl 2-(pyridin-4-yl)pyrimidine-5-carboxylate (CAS: 933988-17-1) continues to be a compound of significant interest in chemical biology and pharmaceutical research. Its diverse applications, from kinase inhibition to antimicrobial activity, coupled with advancements in synthetic methodologies, position it as a key player in the development of next-generation therapeutics. As research progresses, this compound is likely to play an increasingly prominent role in addressing unmet medical needs and advancing the frontiers of medicinal chemistry.